Cas no 1247361-55-2 (Methyl 3-(3-aminopiperidin-1-yl)propanoate)

• Product Name: Methyl 3-(3-aminopiperidin-1-yl)propanoate
• CAS No: 1247361-55-2
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 6372739
• PubChem ID: 61297064
• Update Time: 2025-05-24

Methyl 3-(3-aminopiperidin-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• AKOS010550339
• EN300-4193284
• 1247361-55-2
• methyl 3-(3-aminopiperidin-1-yl)propanoate
• Methyl 3-(3-aminopiperidin-1-yl)propanoate

• Inchi： 1S/C9H18N2O2/c1-13-9(12)4-6-11-5-2-3-8(10)7-11/h8H,2-7,10H2,1H3
• InChI Key： DOXBDLXTSSAEMX-UHFFFAOYSA-N
• SMILES： O(C)C(CCN1CCCC(C1)N)=O

Computed Properties

• Exact Mass: 186.136827821g/mol
• Monoisotopic Mass: 186.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 55.6Ų

Additional information on Methyl 3-(3-aminopiperidin-1-yl)propanoate

Methyl 3-(3-aminopiperidin-1-yl)propanoate: A Comprehensive Overview

Methyl 3-(3-aminopiperidin-1-yl)propanoate, also known by its CAS number 1247361-55-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In recent years, advancements in synthetic methodologies and computational modeling have shed new light on its synthesis, characterization, and biological activity.

The structure of Methyl 3-(3-aminopiperidin-1-yl)propanoate is characterized by a piperidine ring substituted with an amino group at the 3-position and a methyl ester group at the 1-position. This configuration imparts the molecule with a combination of rigidity and flexibility, making it amenable to various chemical modifications. Researchers have explored the influence of these structural features on the compound's pharmacokinetic properties, such as bioavailability and metabolism. Recent studies have demonstrated that the presence of the methyl ester group enhances the compound's stability in physiological conditions, thereby improving its potential for therapeutic use.

One of the most notable aspects of Methyl 3-(3-aminopiperidin-1-yl)propanoate is its versatility in synthetic chemistry. Scientists have developed several routes to synthesize this compound, including nucleophilic substitution, amide coupling, and ring-closing metathesis. These methods have been optimized to achieve high yields and selectivity, making the compound accessible for large-scale production. Moreover, the use of green chemistry principles in these syntheses has reduced environmental impact, aligning with current sustainability goals in the pharmaceutical industry.

In terms of pharmacological activity, Methyl 3-(3-aminopiperidin-1-yl)propanoate has shown promise as a modulator of various biological targets. For instance, recent research has highlighted its ability to interact with G-protein coupled receptors (GPCRs), which are critical mediators of cellular signaling. This interaction suggests potential applications in treating conditions such as neurodegenerative diseases and inflammatory disorders. Additionally, preclinical studies have demonstrated that the compound exhibits antioxidant properties, which could be harnessed for developing novel therapeutic agents against oxidative stress-related pathologies.

The application of computational tools has further enriched our understanding of Methyl 3-(3-aminopiperidin-1-yl)propanoate's behavior at the molecular level. Advanced molecular modeling techniques, such as docking simulations and molecular dynamics studies, have provided insights into its binding affinity to target proteins and its conformational flexibility. These findings have guided efforts to design analogs with improved pharmacokinetic profiles and enhanced efficacy.

In conclusion, Methyl 3-(3-aminopiperidin-1-yl)propanoate represents a valuable addition to the arsenal of chemical entities being explored for therapeutic applications. Its unique structure, coupled with advancements in synthetic methods and computational modeling, positions it as a promising candidate for addressing unmet medical needs. As research continues to unfold, this compound is expected to play an increasingly important role in drug discovery and development.